Cas no 2137979-42-9 (2-(3-Bromo-2-fluorophenyl)butanedioic acid)
2-(3-Bromo-2-fluorophenyl)butanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-704808
- 2137979-42-9
- 2-(3-bromo-2-fluorophenyl)butanedioic acid
- 2-(3-Bromo-2-fluorophenyl)butanedioic acid
-
- Inchi: 1S/C10H8BrFO4/c11-7-3-1-2-5(9(7)12)6(10(15)16)4-8(13)14/h1-3,6H,4H2,(H,13,14)(H,15,16)
- InChI Key: ZHDJRHGIOIACFD-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1F)C(C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 289.95900g/mol
- Monoisotopic Mass: 289.95900g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74.6Ų
2-(3-Bromo-2-fluorophenyl)butanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-704808-1.0g |
2-(3-bromo-2-fluorophenyl)butanedioic acid |
2137979-42-9 | 1g |
$0.0 | 2023-06-07 |
2-(3-Bromo-2-fluorophenyl)butanedioic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 2-(3-Bromo-2-fluorophenyl)butanedioic acid
Introduction to 2-(3-Bromo-2-fluorophenyl)butanedioic acid (CAS No. 2137979-42-9)
2-(3-Bromo-2-fluorophenyl)butanedioic acid (CAS No. 2137979-42-9) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a brominated and fluorinated aromatic ring and a butanedioic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for various research endeavors.
The molecular formula of 2-(3-Bromo-2-fluorophenyl)butanedioic acid is C10H9BrF1O4, and its molecular weight is approximately 285.08 g/mol. The presence of the bromine and fluorine atoms in the aromatic ring significantly influences the compound's reactivity and stability, making it a valuable intermediate in synthetic chemistry. Additionally, the butanedioic acid group provides the compound with acidic properties, which can be exploited in various chemical reactions and biological assays.
In the context of medicinal chemistry, 2-(3-Bromo-2-fluorophenyl)butanedioic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(3-Bromo-2-fluorophenyl)butanedioic acid could serve as a starting point for developing novel anti-inflammatory drugs.
Beyond its anti-inflammatory properties, 2-(3-Bromo-2-fluorophenyl)butanedioic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings underscore the potential of 2-(3-Bromo-2-fluorophenyl)butanedioic acid as a scaffold for designing targeted cancer therapies.
The synthesis of 2-(3-Bromo-2-fluorophenyl)butanedioic acid typically involves multi-step procedures that leverage advanced synthetic techniques. One common approach involves the bromination and fluorination of an appropriate aromatic precursor, followed by the introduction of the butanedioic acid moiety through esterification or other coupling reactions. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step for industrial-scale production.
In addition to its potential therapeutic applications, 2-(3-Bromo-2-fluorophenyl)butanedioic acid has also been studied for its use as a research tool in biochemical assays. Its unique chemical properties make it suitable for probing specific biological processes and interactions. For example, researchers have utilized this compound to investigate enzyme kinetics and protein-ligand binding affinities, providing valuable insights into molecular mechanisms underlying various diseases.
The safety profile of 2-(3-Bromo-2-fluorophenyl)butanedioic acid is an important consideration for both research and potential therapeutic applications. While no major safety concerns have been reported to date, it is crucial to conduct thorough toxicity studies to ensure its safe use in biological systems. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed.
In conclusion, 2-(3-Bromo-2-fluorophenyl)butanedioic acid (CAS No. 2137979-42-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.
2137979-42-9 (2-(3-Bromo-2-fluorophenyl)butanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)